(R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(naphthalen-1-yl)propanoic acid
Overview
Description
(R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(naphthalen-1-yl)propanoic acid is a useful research compound. Its molecular formula is C28H23NO4 and its molecular weight is 437.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
Spectrophotometric Methods in Pharmaceutical Analysis
Research on spectrophotometric methods, including the work of Jain et al. (2012), focuses on the estimation of pharmaceutical compounds in dosage forms. While not directly related to the compound , such methodologies are crucial for determining the concentration of active pharmaceutical ingredients, potentially including naphthalene derivatives in tablet formulations Jain et al., 2012.
Environmental Analysis of Naphthenic Acids
Headley et al. (2013) reviewed analytical methods for naphthenic acids in environmental samples, especially those affected by industrial processes. While the specific compound is not mentioned, understanding the environmental impact and analytical detection of naphthenic acids is relevant for assessing the ecological footprint of chemical manufacturing and usage Headley et al., 2013.
Mass Spectrometric Characterization
The mass spectrometric characterization of naphthenic acids by Headley, Peru, and Barrow (2009) provides insights into the analytical techniques essential for identifying complex mixtures of organic compounds, including potentially those related to the compound of interest. Such characterization is vital for understanding the chemical composition and potential applications of naphthalene derivatives Headley, Peru, & Barrow, 2009.
Biomedical Applications of Phenolic Compounds
Research on syringic acid, a phenolic compound, by Srinivasulu et al. (2018), explores its therapeutic applications, including antioxidant, antimicrobial, and anti-inflammatory properties. While syringic acid differs structurally from the compound , the research highlights the potential of phenolic compounds in biomedical applications, which could be relevant for similar naphthalene derivatives Srinivasulu et al., 2018.
Biomass-Derived Chemicals for Drug Synthesis
Zhang et al. (2021) reviewed the application of levulinic acid, a biomass-derived chemical, in drug synthesis, illustrating the potential of renewable resources in pharmaceutical manufacturing. This research points towards the growing interest in sustainable and green chemistry approaches for drug development, possibly applicable to the synthesis and application of the compound Zhang et al., 2021.
Mechanism of Action
Target of Action
It is structurally similar to 1-naphthyl-l-alanine, which has been shown to interact with the periplasmic oligopeptide-binding protein in salmonella typhimurium
Mode of Action
Given its structural similarity to 1-Naphthyl-L-alanine, it may interact with its targets in a similar manner . .
Biochemical Pathways
The specific biochemical pathways affected by Fmoc-®-3-Amino-3-(1-naphthyl)-propionic acid are currently unknown. It’s worth noting that related compounds, such as 1-Naphthyl-L-alanine, have been implicated in the function of the Periplasmic oligopeptide-binding protein in Salmonella typhimurium , suggesting potential involvement in peptide transport pathways.
Action Environment
It is generally recommended to store the compound in a dry, cool, and well-ventilated place .
Properties
IUPAC Name |
(3R)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-3-naphthalen-1-ylpropanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H23NO4/c30-27(31)16-26(24-15-7-9-18-8-1-2-10-19(18)24)29-28(32)33-17-25-22-13-5-3-11-20(22)21-12-4-6-14-23(21)25/h1-15,25-26H,16-17H2,(H,29,32)(H,30,31)/t26-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YQHVLHLQDDNYKX-AREMUKBSSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2C(CC(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C=CC=C2[C@@H](CC(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H23NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401135082 |
Source
|
| Record name | 1-Naphthalenepropanoic acid, β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (βR)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401135082 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
437.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
511272-47-2 |
Source
|
| Record name | 1-Naphthalenepropanoic acid, β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (βR)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=511272-47-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Naphthalenepropanoic acid, β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (βR)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401135082 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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